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Cat. No.: B116685
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For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Methyl-3-nitro-1H-pyrazole is a heterocyclic aromatic organic compound. This technical
guide provides a comprehensive overview of its fundamental chemical properties, including its
molecular formula and weight. While extensive research exists on the biological activities of
various pyrazole derivatives, specific data on the pharmacological effects and signaling
pathways of 5-Methyl-3-nitro-1H-pyrazole is not readily available in current scientific
literature. This document summarizes the known chemical data and outlines a general
synthetic approach based on established methods for nitropyrazole synthesis.

Core Molecular Information

The fundamental properties of 5-Methyl-3-nitro-1H-pyrazole are summarized in the table
below, providing a clear reference for its molecular characteristics.
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Property Value Reference(s)
Molecular Formula C4H5N302 [1]
Molecular Weight 127.10 g/mol [1]
IUPAC Name 5-methyl-3-nitro-1H-pyrazole [1]

3-methyl-5-nitro-1H-pyrazole,
Synonyms ] [1]
3-Nitro-5-methylpyrazole

CAS Number 34334-96-8 [1]12]

Synthesis of Nitropyrazoles: An Experimental
Overview

While a specific, detailed experimental protocol for the synthesis of 5-Methyl-3-nitro-1H-
pyrazole is not extensively documented, a general methodology can be inferred from the
synthesis of related nitropyrazole compounds. The synthesis of nitropyrazoles typically involves
the nitration of a pyrazole precursor.

General Experimental Protocol for Nitration of
Pyrazoles:

This protocol is a generalized representation and may require optimization for the specific
synthesis of 5-Methyl-3-nitro-1H-pyrazole.

o Preparation of the Nitrating Agent: A mixture of concentrated nitric acid and concentrated
sulfuric acid is a common nitrating agent. The acids should be mixed cautiously in an ice
bath to control the exothermic reaction.

» Dissolution of the Starting Material: The pyrazole precursor, in this case, 5-methyl-1H-
pyrazole, is dissolved in a suitable solvent, which is often the concentrated sulfuric acid from
the nitrating mixture.

 Nitration Reaction: The nitrating mixture is added dropwise to the solution of the pyrazole
precursor while maintaining a low temperature with an ice bath. The reaction mixture is then
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stirred for a specific duration, which can range from several hours to overnight, to ensure the
completion of the reaction.

e Quenching and Precipitation: The reaction mixture is carefully poured over crushed ice. This
step quenches the reaction and precipitates the nitrated product.

« |solation and Purification: The solid precipitate is collected by filtration, washed with cold
water to remove any remaining acid, and then dried. Further purification can be achieved by
recrystallization from a suitable solvent, such as ethanol or an ethanol/water mixture.

Logical Workflow for Nitropyrazole Synthesis

The following diagram illustrates a generalized workflow for the synthesis of nitropyrazoles, a
common class of reactions for producing compounds like 5-Methyl-3-nitro-1H-pyrazole.
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A generalized workflow for the synthesis of nitropyrazoles.

Biological Activity and Signaling Pathways

Extensive searches of scientific literature and patent databases did not yield specific
information regarding the biological activity, mechanism of action, or involvement in any
signaling pathways for 5-Methyl-3-nitro-1H-pyrazole. While the broader class of pyrazole
derivatives is known to exhibit a wide range of pharmacological activities, including anti-
inflammatory, antimicrobial, and anticancer effects, these properties have not been specifically
attributed to 5-Methyl-3-nitro-1H-pyrazole in the available literature.[3][4][5][6][7][8][9]

Researchers and drug development professionals are encouraged to consider this compound
as a novel entity for biological screening programs to explore its potential therapeutic
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applications.

Conclusion

5-Methyl-3-nitro-1H-pyrazole is a well-characterized small molecule with a defined molecular
weight and formula. While general synthetic routes for its preparation can be derived from the
broader chemistry of nitropyrazoles, there is a notable absence of published data on its
biological effects. This presents an opportunity for new research to investigate the
pharmacological profile of this compound and to determine if it possesses any of the valuable
therapeutic properties observed in other members of the pyrazole family.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 5-methyl-3-nitro-1H-pyrazole | C4AH5N302 | CID 135463736 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2.34334-96-8 Cas No. | 5-Methyl-3-nitro-1H-pyrazole | Apollo [store.apolloscientific.co.uk]
¢ 3. researchgate.net [researchgate.net]
e 4. researchgate.net [researchgate.net]

e 5. Synthesis, Characterization and Biological Evaluation of Novel 3-Methyl-5-pyrazolone
Derivatives [jmchemsci.com]

¢ 6. mdpi.com [mdpi.com]
e 7. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
¢ 8. jmchemsci.com [jmchemsci.com]

¢ 9. Antioxidant and Antimicrobial Activity of 5-methyl-2-(5-methyl-1,3-diphenyl-1H-pyrazole-4-
carbonyl)-2,4-dihydro-pyrazol-3-one - PMC [pmc.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to 5-Methyl-3-nitro-1H-
pyrazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b116685/docs#an-in-depth-technical-guide-to-5-
methyl-3-nitro-1h-pyrazole]

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b116685/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-methyl-3-nitro-1h-pyrazole
https://www.benchchem.com/product/b116685?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyl-3-nitro-1h-pyrazole
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyl-3-nitro-1h-pyrazole
https://store.apolloscientific.co.uk/product/5-methyl-3-nitro-1h-pyrazole
https://www.researchgate.net/publication/347842227_Synthesis_Characterization_and_Biological_Evaluation_of_Novel_3-_Methyl-5-pyrazolone_Derivatives
https://www.researchgate.net/publication/272029254_Synthesis_of_novel_5-methyl_pyrazol-3-one_derivatives_and_their_in_vitro_cytotoxic_evaluation
https://www.jmchemsci.com/article_119750.html
https://www.jmchemsci.com/article_119750.html
https://www.mdpi.com/1422-8599/2013/3/M806
https://pmc.ncbi.nlm.nih.gov/articles/PMC4766773/
https://www.jmchemsci.com/article_119750_afec3456681576986db21282cfcb054a.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3614796/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3614796/
https://www.benchchem.com/product/b116685/docs#an-in-depth-technical-guide-to-5-methyl-3-nitro-1h-pyrazole
https://www.benchchem.com/product/b116685/docs#an-in-depth-technical-guide-to-5-methyl-3-nitro-1h-pyrazole
https://www.benchchem.com/product/b116685/docs#an-in-depth-technical-guide-to-5-methyl-3-nitro-1h-pyrazole
https://www.benchchem.com/product/b116685/docs#an-in-depth-technical-guide-to-5-methyl-3-nitro-1h-pyrazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116685?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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